8-bromo-1H-pyrido[4,3-d]pyrimidin-4-one

• IUPAC Name: 8-bromo-1H-pyrido[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C7H4BrN3O/c8-5-2-9-1-4-6(5)10-3-11-7(4)12/h1-3H,(H,10,11,12)
• InChI Key: LFHMLXRGCLNKJI-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C=N1)Br)NC=NC2=O
• Molecular Formula: C7H4BrN3O
• Molecular Weight: 226.03 g/mol

Description

The compound with the identifier “8-bromo-1H-pyrido[4,3-d]pyrimidin-4-one” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for compounds like 8-bromo-1H-pyrido[4,3-d]pyrimidin-4-one typically involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include continuous flow reactors, batch reactors, and other industrial-scale equipment to facilitate efficient production.

Chemical Reactions Analysis

Types of Reactions

8-bromo-1H-pyrido[4,3-d]pyrimidin-4-one can undergo various types of chemical reactions, including:

Oxidation: The compound may react with oxidizing agents to form oxidized products.

Reduction: It can be reduced using reducing agents to yield reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include various derivatives and functionalized compounds that retain the core structure of this compound.

Scientific Research Applications

8-bromo-1H-pyrido[4,3-d]pyrimidin-4-one has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis and chemical reactions.

Biology: The compound may be studied for its biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects and applications in drug development.

Industry: this compound can be used in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of 8-bromo-1H-pyrido[4,3-d]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes, receptors, or other biomolecules, leading to changes in their activity and function. These interactions can result in various biological effects, depending on the specific targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 8-bromo-1H-pyrido[4,3-d]pyrimidin-4-one include other chemical entities with related structures and properties. These compounds may share similar functional groups, reactivity, and applications.

Uniqueness

This compound is unique due to its specific chemical structure and properties, which distinguish it from other similar compounds